Cas no 2228428-73-5 (4-(3-Fluoro-2,6-dimethoxyphenyl)butanal)

• Product Name: 4-(3-Fluoro-2,6-dimethoxyphenyl)butanal
• CAS No: 2228428-73-5
• MF: C₁₂H₁₅FO₃
• MW: 226.244107484818
• CID: 5769696
• PubChem ID: 165628042
• Update Time: 2023-11-15

4-(3-Fluoro-2,6-dimethoxyphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-2,6-dimethoxyphenyl)butanal
• EN300-1793292
• 2228428-73-5
• 4-(3-Fluoro-2,6-dimethoxyphenyl)butanal

• Inchi： 1S/C12H15FO3/c1-15-11-7-6-10(13)12(16-2)9(11)5-3-4-8-14/h6-8H,3-5H2,1-2H3
• InChI Key： SEENCOSNIGIODA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1OC)CCCC=O)OC

Computed Properties

• Exact Mass: 226.10052250g/mol
• Monoisotopic Mass: 226.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų